Cas no 2137058-27-4 (2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide)

• Product Name: 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide
• CAS No: 2137058-27-4
• MF: C₁₁H₁₉ClN₂O₂
• MW: 246.733762025833
• CID: 6411764
• PubChem ID: 165477930
• Update Time: 2025-07-10

2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide
• EN300-1084996
• 2-chloro-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]acetamide
• 2137058-27-4

• Inchi： 1S/C11H19ClN2O2/c12-7-10(15)14-9-1-3-11(4-2-9)8-13-5-6-16-11/h9,13H,1-8H2,(H,14,15)
• InChI Key： WSHYANIADQDBCF-UHFFFAOYSA-N
• SMILES： ClCC(NC1CCC2(CNCCO2)CC1)=O

Computed Properties

• Exact Mass: 246.1135055g/mol
• Monoisotopic Mass: 246.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide

Professional Introduction to Compound with CAS No. 2137058-27-4 and Product Name: 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide

The compound with the CAS number 2137058-27-4 and the product name 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of spirocyclic amides, which have garnered considerable attention due to their unique structural features and potential biological activities. The spirocyclic core, characterized by the fusion of an oxygen and nitrogen-containing heterocycle with a long aliphatic chain, provides a scaffold that is both rigid and flexible, enabling diverse interactions with biological targets.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly for their ability to modulate enzyme activity and receptor binding. The specific configuration of the stereocenters at positions 6r and 9r in 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide is critical for its biological activity, as it influences the compound's conformational stability and binding affinity. This stereochemical arrangement has been meticulously optimized through rational molecular design, leading to enhanced efficacy and reduced toxicity in preclinical models.

The presence of a chloro substituent at the 2-position of the acetamide moiety is another key feature that contributes to the compound's pharmacological profile. Chloro-substituted amides are known to exhibit increased metabolic stability and improved bioavailability, making them attractive candidates for further development. Furthermore, the spirocyclic structure itself imparts a high degree of molecular rigidity, which can be advantageous in achieving precise target interactions. This rigidity helps to minimize off-target effects by reducing conformational flexibility that could lead to promiscuous binding.

In the context of contemporary pharmaceutical research, 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide has shown promise in several therapeutic areas. For instance, its spirocyclic scaffold has been investigated for its potential as an inhibitor of proteases involved in inflammatory pathways. By selectively targeting these enzymes, the compound may offer a novel approach to treating chronic inflammatory diseases without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases, which are critical targets in oncology research.

The synthesis of 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and enantioselectivity. The spirocyclic core is typically formed through a cyclization reaction between an oxime derivative and an aziridine precursor under acidic conditions. The stereochemistry at the 6r and 9r positions is established during this step through chiral auxiliaries or catalysts. Subsequent functionalization steps, such as chlorination and acetylation, are performed to introduce the desired substituents while maintaining regioselectivity.

One of the most compelling aspects of this compound is its potential for further derivatization to generate novel analogs with enhanced properties. By modifying various parts of the molecular structure—such as replacing the acetamide moiety with other amide or carboxylic acid derivatives—the chemical library can be expanded to explore new pharmacophores. This modular approach allows for rapid optimization of key parameters such as solubility, permeability, and metabolic stability, which are crucial for successful drug development.

The pharmacokinetic profile of 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable pharmacokinetic properties, including moderate oral bioavailability and prolonged half-life. The chloro substituent appears to contribute significantly to these characteristics by enhancing lipophilicity while minimizing hydrolysis by esterases. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

Looking ahead, future research on 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylacetamide will focus on elucidating its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and help guide further optimization efforts. Furthermore, exploring its efficacy in animal models of disease will be essential for determining its suitability for clinical translation.

The development of 2-chloro-N-(6r,9r)-1-oxa-4 azaspiro5 .5 undecan -9 - ylacetamide underscores the importance of innovative chemical scaffolds in addressing unmet medical needs. By leveraging advances in synthetic chemistry and computational modeling, researchers can design molecules with tailored properties that outperform existing treatments. As our understanding of biological systems continues to grow , compounds like this one hold promise for revolutionizing how we treat complex diseases.